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Compound of Interest

Compound Name: Hexanophenone

Cat. No.: B1345741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential safety and handling information for the use of

Hexanophenone in a laboratory setting. Adherence to these protocols is crucial for ensuring

the safety of all personnel and the integrity of research.

Hazard Identification and Classification
Hexanophenone is classified as a hazardous substance. The following table summarizes its

GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:
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Caption: GHS Exclamation Mark Pictogram.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Hexanophenone is

fundamental to its safe handling.
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Property Value Source

Molecular Formula C₁₂H₁₆O [1][2]

Molecular Weight 176.26 g/mol [1][3]

Appearance
Colorless to pale yellow liquid

or low melting point solid
[2][3]

Odor Aromatic, mild [4]

Melting Point 25-26 °C (77-78.8 °F) [3][5]

Boiling Point 265 °C (509 °F) [3][5]

Flash Point >110 °C (>230 °F) [6][7]

Density 0.958 g/mL at 25 °C [6][8]

Solubility

Insoluble in water; Soluble in

organic solvents such as

ethanol and acetone.

[2][4]

Safe Handling and Personal Protective Equipment
(PPE)
Strict adherence to the following handling procedures and PPE requirements is mandatory to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: All work with Hexanophenone should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4]

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling Hexanophenone:

Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.

[4]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Gloves

should be inspected for integrity before each use and disposed of properly after handling the

chemical.[4]

Skin and Body Protection: A laboratory coat or other protective clothing that covers the arms

should be worn to prevent skin contact.[4]

Respiratory Protection: In situations where adequate ventilation cannot be guaranteed or

when handling large quantities, a NIOSH-approved respirator with an organic vapor cartridge

may be necessary.[4][9]

The following diagram illustrates the hierarchy of controls for handling Hexanophenone safely.

Hierarchy of Controls for Hexanophenone

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Caption: Hierarchy of Hazard Controls.

Experimental Protocols
The following are detailed protocols for common laboratory procedures involving

Hexanophenone. These should be adapted to specific experimental needs while maintaining

the core safety principles.

Weighing and Preparing a Solution
Objective: To safely weigh a specific amount of Hexanophenone and prepare a solution of a

desired concentration.

Materials:

Hexanophenone

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask

Appropriate solvent

All required PPE (safety goggles, lab coat, chemical-resistant gloves)

Procedure:

Preparation: Ensure the analytical balance is clean and located inside a chemical fume hood

or in a well-ventilated area. Don all required PPE.

Taring the Balance: Place the weighing paper or boat on the balance pan and tare the

balance to zero.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1345741?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345741?utm_src=pdf-body
https://www.benchchem.com/product/b1345741?utm_src=pdf-body
https://www.benchchem.com/product/b1345741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispensing Hexanophenone: Carefully open the Hexanophenone container. Using a clean

spatula, transfer the desired amount of the chemical onto the weighing paper/boat. Avoid

generating dust or splashing the liquid.

Recording the Mass: Once the desired mass is obtained, record the value.

Transfer to Volumetric Flask: Carefully transfer the weighed Hexanophenone into the

volumetric flask.

Dissolving the Compound: Add a small amount of the chosen solvent to the volumetric flask

and swirl gently to dissolve the Hexanophenone.

Bringing to Volume: Once the solid is fully dissolved, add more solvent until the bottom of the

meniscus reaches the calibration mark on the neck of the volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling: Clearly label the volumetric flask with the name of the solution, its concentration,

the date of preparation, and your initials.

Cleanup: Clean the spatula and any spills immediately according to the spill cleanup

procedure (see Section 6). Dispose of the weighing paper and any contaminated materials in

the appropriate hazardous waste container.

The following workflow diagram outlines the safe handling procedure for Hexanophenone in

the laboratory.
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Start: Prepare to Handle Hexanophenone

1. Assess Hazards
(Review SDS)

2. Select and Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Work Area
(Ensure Fume Hood is operational)

4. Perform Experimental Procedure
(e.g., Weighing, Solution Prep)

5. Clean Work Area and Equipment

6. Dispose of Waste Properly
(Hazardous Waste Containers)

7. Remove and Dispose of PPE

8. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe Handling Workflow for Hexanophenone.
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Storage and Disposal
Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage
Store Hexanophenone in a tightly closed container in a cool, dry, and well-ventilated area.

[3][4]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[4]

Store in a designated and clearly labeled area.

Disposal
All waste containing Hexanophenone must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[3]

Collect waste in a clearly labeled, sealed container.

Do not dispose of Hexanophenone down the drain.[3]

Emergency Procedures
In the event of an emergency, follow these procedures and report the incident to your

supervisor immediately.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3][5]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.[3][5]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3][5]

Spill Response
The following diagram outlines the general procedure for responding to a Hexanophenone
spill.
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Hexanophenone Spill Occurs

1. Evacuate Immediate Area
(If necessary)

2. Alert Supervisor and Others

3. Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

4. Contain the Spill
(Use absorbent material)

5. Clean Up the Spill
(Collect absorbent material)

6. Dispose of Waste
(In labeled hazardous waste container)

7. Decontaminate the Area

8. Document the Incident

Click to download full resolution via product page

Caption: Hexanophenone Spill Response Workflow.
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This guide is intended to provide a comprehensive overview of the safe handling of

Hexanophenone in a laboratory setting. It is not a substitute for proper training and adherence

to all institutional and regulatory safety protocols. Always consult the Safety Data Sheet (SDS)

for the most current and detailed information before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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